Cas no 50516-00-2 (Tetradecanoic acid, 14-chloro-14-oxo-, methyl ester)

• Product Name: Tetradecanoic acid, 14-chloro-14-oxo-, methyl ester
• CAS No: 50516-00-2
• MF: C₁₅H₂₇ClO₃
• MW: 290.826084375381
• CID: 364738
• PubChem ID: 12824068
• Update Time: 2025-04-19

Tetradecanoic acid, 14-chloro-14-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 14-chloro-14-oxo-, methyl ester
• methyl 14-chloro-14-oxotetradecanoate
• 50516-00-2
• DTXSID50510765
• SCHEMBL7407458

• Inchi： 1S/C15H27ClO3/c1-19-15(18)13-11-9-7-5-3-2-4-6-8-10-12-14(16)17/h2-13H2,1H3
• InChI Key： LRTIOIAFWCGIIF-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCCCCCCC(=O)OC)=O

Computed Properties

• Exact Mass: 290.16501
• Monoisotopic Mass: 290.1648724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37